Cas no 16908-41-1 (Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI))

Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) structure
16908-41-1 structure
Product name:Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
CAS No:16908-41-1
MF:C22H40N8O4
MW:480.6042
CID:207211
PubChem ID:350805

Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
    • 2-[[8-[bis(2-hydroxyethyl)amino]-2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidin-4-yl]-(2-hydroxyethyl)amino]ethanol
    • 16908-41-1
    • NSC-515779
    • NSC515779
    • DTXSID20325686
    • Inchi: InChI=1S/C22H40N8O4/c1-5-27(6-2)21-23-17-18(19(25-21)29(9-13-31)10-14-32)24-22(28(7-3)8-4)26-20(17)30(11-15-33)12-16-34/h31-34H,5-16H2,1-4H3
    • InChI Key: XWUQGOAMGGUIGK-UHFFFAOYSA-N
    • SMILES: OCCN(C1=NC(N(CC)CC)=NC2C(=NC(=NC1=2)N(CC)CC)N(CCO)CCO)CCO

Computed Properties

  • Exact Mass: 480.3176
  • Monoisotopic Mass: 480.317
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 16
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 145Ų

Experimental Properties

  • Density: 1.297
  • Boiling Point: 702.8°Cat760mmHg
  • Flash Point: 378.9°C
  • Refractive Index: 1.66
  • PSA: 145.44
  • LogP: -0.30580

Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Related Literature

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